Cas no 1620494-31-6 (Desmethyl-O-Benzyl Apixaban)

Desmethyl-O-Benzyl Apixaban structure
Product Name:Desmethyl-O-Benzyl Apixaban
CAS No:1620494-31-6
Molecular Formula:C31H29N5O4
Molecular Weight:535.593066930771
CID:4738753
Desmethyl-O-Benzyl Apixaban Properties
Names and Identifiers
-
- Apixaban Impurity 47
- Apixaban Impurity 52
- Apixaban Desmethyl O-Benzyl
- 1-(4-(Benzyloxy)phenyl)-7-oxo-6-(4-(2-oxopiperidin-1-yl)phenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide
- Apixaban Impurity 104
- Desmethyl-O-Benzyl Apixaban
- Apixaban Impurity 52Q: What is Apixaban Impurity 52 Q: What is the CAS Number of Apixaban Impurity 52
-
- InChIKey: SBIKMUGRAAZRBC-UHFFFAOYSA-N
- Inchi: 1S/C31H29N5O4/c32-30(38)28-26-17-19-35(23-11-9-22(10-12-23)34-18-5-4-8-27(34)37)31(39)29(26)36(33-28)24-13-15-25(16-14-24)40-20-21-6-2-1-3-7-21/h1-3,6-7,9-16H,4-5,8,17-20H2,(H2,32,38)
- SMILES: C1(=O)N(C2=CC=C(N3CCCCC3=O)C=C2)CCC2C(C(N)=O)=NN(C3=CC=C(OCC4=CC=CC=C4)C=C3)C1=2
Desmethyl-O-Benzyl Apixaban Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | D119845-10mg |
Desmethyl-O-Benzyl Apixaban |
1620494-31-6 | 10mg |
$ 133.00 | 2023-09-08 |
Desmethyl-O-Benzyl Apixaban Suppliers
Hubei Rhino Pharmaceutical Tech.co.,Ltd.
(CAS:1620494-31-6)
MR./MRS.:WANG JING LI
Phone:13165688766
Email:3008058303@qq.com
Web:https://www.chem960.com/company/190540/
Desmethyl-O-Benzyl Apixaban Related Literature
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Sebastien Fiorucci,Rachid Benhida New J. Chem., 2017,41, 13760-13772
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Milena Nikolić,Aleksandra Pavlović,Snežana Mitić,Snežana Tošić,Emilija Pecev Marinković,Miodrag Đorđević,Ružica Micić Anal. Methods, 2016,8, 4844-4852
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B. van der Meer,L. Filion,M. Dijkstra Soft Matter, 2016,12, 3406-3411
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6. Helical alignment inversion of microtubules in accordance with a structural change in their lattice†Kazuhiro Shikinaka,Saori Mori,Kiyotaka Shigehara,Hiroyasu Masunaga Soft Matter, 2015,11, 3869-3874
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Qianqian Liu,Qichen Wang,Yun Tan,Lingwen Zhu,Zhiyuan Jiang,Mingzhao Chen,Jun Wang,Yiming Li,Yongpeng Lei,Yi Zhang,Liming Dai J. Mater. Chem. A, 2022,10, 13305-13314
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Carlos Alfredo Suárez,Maria Fernanda Giné J. Anal. At. Spectrom., 2005,20, 1395-1397
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Jiuling Yu,Aurora del Carmen Munguía-López,Kevin L. Sánchez-Rivera,Kevin Nelson,Jiayang Wu,Shreyas Kolapkar,Victor M. Zavala,Ezra Bar-Ziv,George W. Huber Green Chem., 2023,25, 4723-4734
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Cinzia Chiappe,Daniela Pieraccini Green Chem., 2003,5, 193-197
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